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Compound of Interest

Compound Name: (R)-2-phenylpropanal

CAS No.: 38235-74-4

Cat. No.: B1361230

Get Quote

Introduction

(R)-2-phenylpropanal, an organic compound with a distinct stereochemistry, is a molecule of

interest in various scientific domains. This technical guide provides an in-depth overview of its

chemical identity, properties, and relevant data for researchers, scientists, and professionals in

drug development.

Chemical Identification and Properties
(R)-2-phenylpropanal is a chiral aldehyde. The "(R)" designation in its name refers to the

specific spatial arrangement of the atoms around the chiral center, following the Cahn-Ingold-

Prelog priority rules.

Table 1: Chemical Identifiers for (R)-2-phenylpropanal
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Identifier Value Source

IUPAC Name (2R)-2-phenylpropanal

CAS Number 38235-74-4

Molecular Formula C₉H₁₀O

Molecular Weight 134.17 g/mol

InChI

InChI=1S/C9H10O/c1-8(7-

10)9-5-3-2-4-6-9/h2-

8H,1H3/t8-/m0/s1

InChIKey
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Canonical SMILES CC(C=O)C1=CC=CC=C1

It is important to distinguish the (R)-enantiomer from its racemic mixture, 2-phenylpropanal,

which has the CAS number 93-53-8. The racemic mixture contains equal amounts of the (R)

and (S) enantiomers.

Table 2: Physicochemical Properties of 2-Phenylpropanal (Racemic)

Property Value Source

Density 1.01 g/cm³

Boiling Point 201 °C (at 12 torr)

Flash Point 169 °F

Melting Point 60 °C

Vapor Pressure 0.27 mmHg

Solubility

Soluble in most fixed oils;

Slightly soluble in propylene

glycol; Insoluble in glycerin
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Note: The physicochemical properties listed above are for the racemic mixture, as specific data

for the pure (R)-enantiomer is not readily available in the initial search. It is anticipated that the

properties of the individual enantiomers will be very similar to those of the racemate.

Synthesis and Reactivity
The synthesis of enantiomerically pure (R)-2-phenylpropanal is a key challenge in organic

chemistry. One reported method involves a two-step synthesis starting from (S)-styrene oxide,

which yields the desired product in high enantiomeric excess. Another approach is the

enzymatic reduction of arylpropionic aldehydes using specific enzymes.

The aldehyde functional group in (R)-2-phenylpropanal makes it a versatile intermediate in

organic synthesis. It can undergo a variety of chemical reactions, including nucleophilic

additions and condensation reactions, making it a valuable building block for the synthesis of

more complex molecules, particularly in the pharmaceutical and fine chemical industries.

Logical Relationship of Isomers
The relationship between the different forms of 2-phenylpropanal can be visualized as follows:

2-Phenylpropanal (Racemate)
CAS: 93-53-8

(R)-2-phenylpropanal
CAS: 38235-74-4

Contains

(S)-2-phenylpropanal

Contains

Click to download full resolution via product page

Isomeric relationship of 2-phenylpropanal.

Applications and Biological Relevance
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While specific biological activities for (R)-2-phenylpropanal are not detailed in the initial search

results, the broader class of phenylacetaldehydes, to which it belongs, are known to occur in

nature and have applications in the fragrance and flavor industry. For instance, 2-

phenylpropanal (racemic) is described as having a fresh, green, and hyacinth-like taste and

has been detected in foods such as tomatoes. The racemic mixture is also used as a flavoring

agent.

Further research into the specific biological activities of the (R)-enantiomer could reveal unique

properties relevant to drug development, as stereochemistry often plays a critical role in the

pharmacological activity of molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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